1-(2,2-Dimethylheptyl)-3-methylurea

• IUPAC Name: 1-(2,2-dimethylheptyl)-3-methylurea
• InChI: InChI=1S/C11H24N2O/c1-5-6-7-8-11(2,3)9-13-10(14)12-4/h5-9H2,1-4H3,(H2,12,13,14)
• InChI Key: FHVYXBUBEUNSLV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C)(C)CNC(=O)NC
• Molecular Formula: C11H24N2O
• Molecular Weight: 200.32 g/mol

Description

1-(2,2-Dimethylheptyl)-3-methylurea is a substituted urea derivative characterized by a branched alkyl chain (2,2-dimethylheptyl) and a methyl group attached to the urea moiety. Substituted ureas are known for their versatility, with variations in substituents influencing solubility, bioavailability, and biological activity .

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

Compound Name	Substituent (R Group)	Molecular Formula	Molecular Weight	Key Applications/Notes	Evidence ID
1-(3,5-Dichlorophenyl)-3-methylurea	3,5-Dichlorophenyl	C₈H₈Cl₂N₂O	219.07 g/mol	Food analysis standard
1-(4-Isopropylphenyl)-3-methylurea	4-Isopropylphenyl	C₁₁H₁₆N₂O	192.26 g/mol	Research standard solution
1-(2-Chlorophenyl)-3-methylurea	2-Chlorophenyl	C₈H₉ClN₂O	184.63 g/mol	Agrochemical intermediate
1-(2-Aminoethyl)-3-methylurea	2-Aminoethyl	C₄H₁₁N₃O	117.15 g/mol	Pharmaceutical precursor
1-(3,4-Dichlorophenyl)-3-methylurea	3,4-Dichlorophenyl	C₈H₈Cl₂N₂O	219.07 g/mol	Environmental degradation product

Key Observations :

• Toxicity: Analogs like 3-[3-(Dimethylamino)propyl]-1-phenylurea () lack thorough toxicological data, highlighting the need for caution when extrapolating safety profiles to similar compounds .
• Synthesis : Reactions involving polyphosphoric acid () or diethyl ether extraction () are common in urea derivative synthesis, suggesting analogous methods for the target compound .

Physicochemical Properties

• Solubility: Urea derivatives with polar substituents (e.g., aminoethyl in ) exhibit higher aqueous solubility, whereas bulky alkyl or aryl groups (e.g., 4-isopropylphenyl in ) reduce solubility. The 2,2-dimethylheptyl group may confer intermediate solubility, depending on solvent polarity.
• Stability: Chlorinated analogs (e.g., 1-(3,5-Dichlorophenyl)-3-methylurea ) show stability under standard conditions, while aminoethyl derivatives () may require salt forms (e.g., dihydrochloride) for enhanced shelf life .